Cas no 1049364-79-5 (6-(4-fluorophenyl)-N-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-3-carboxamide)

• Product Name: 6-(4-fluorophenyl)-N-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
• CAS No: 1049364-79-5
• MF: C₁₇H₁₁FN₄OS
• MW: 338.358844995499
• CID: 5871400
• PubChem ID: 42269969
• Update Time: 2025-10-18

6-(4-fluorophenyl)-N-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-3-carboxamide, 6-(4-fluorophenyl)-N-4-pyridinyl-
• 6-(4-fluorophenyl)-N-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
• F5269-0028
• 1049364-79-5
• 6-(4-fluorophenyl)-N-(pyridin-4-yl)imidazo[2,1-b]thiazole-3-carboxamide
• AKOS024504591
• 6-(4-fluorophenyl)-N-pyridin-4-ylimidazo[2,1-b][1,3]thiazole-3-carboxamide

• Inchi： 1S/C17H11FN4OS/c18-12-3-1-11(2-4-12)14-9-22-15(10-24-17(22)21-14)16(23)20-13-5-7-19-8-6-13/h1-10H,(H,19,20,23)
• InChI Key： HXKDSWBIOFVQME-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CN=CC=2)=O)N2C=C(C3=CC=C(F)C=C3)N=C12

Computed Properties

• Exact Mass: 338.06376032g/mol
• Monoisotopic Mass: 338.06376032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.5Ų

Additional information on 6-(4-fluorophenyl)-N-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-3-carboxamide

6-(4-Fluorophenyl)-N-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1049364-79-5, known as 6-(4-fluorophenyl)-N-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of imidazothiazole derivatives, which have garnered considerable attention due to their unique structural properties and versatile functional groups. The molecule's structure incorporates a fluorophenyl group, a pyridinyl group, and a carboxamide moiety, all of which contribute to its distinctive chemical characteristics.

Recent studies have highlighted the importance of imidazothiazole derivatives in drug discovery and material science. The fluorophenyl group in this compound introduces electronic and steric effects that enhance its stability and reactivity. Meanwhile, the pyridinyl group contributes aromaticity and potential for hydrogen bonding, making it a valuable component in designing bioactive molecules. The carboxamide moiety further enhances the compound's ability to participate in various chemical reactions, including peptide bond formation and enzyme inhibition.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Researchers have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The imidazo[2,1-b][1,3]thiazole core has been shown to exhibit significant antioxidant activity, which is crucial for protecting cells from oxidative stress—a hallmark of many neurodegenerative conditions.

In addition to its biological applications, this compound has also been investigated for its role in advanced materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The incorporation of the fluorophenyl group and pyridinyl group into the molecule's structure enhances its conductivity and stability under various environmental conditions.

Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high precision and yield. The synthesis typically involves a multi-step process that includes nucleophilic substitution, condensation reactions, and selective fluorination. These methods ensure that the final product retains its structural integrity while maintaining high purity levels.

The compound's ability to form stable complexes with metal ions has also been explored for catalytic applications. For instance, the carboxamide moiety can coordinate with transition metals like palladium or copper, enabling the development of efficient catalysts for organic transformations. This property opens up new avenues for green chemistry and sustainable chemical processes.

In conclusion, 6-(4-fluorophenyl)-N-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-3-carboxamide is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is poised to play a pivotal role in advancing modern science and technology.